Cas no 1805398-31-5 (4-Fluoro-5-methoxypyridin-2-amine)

• Product Name: 4-Fluoro-5-methoxypyridin-2-amine
• CAS No: 1805398-31-5
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 4899513
• PubChem ID: 119019656
• Update Time: 2026-02-27

4-Fluoro-5-methoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methoxypyridin-2-amine
• 2-Amino-4-fluoro-5-methoxypyridine
• 1805398-31-5
• G14898

• Inchi： 1S/C6H7FN2O/c1-10-5-3-9-6(8)2-4(5)7/h2-3H,1H3,(H2,8,9)
• InChI Key： XTYXDCZOPKUPTE-UHFFFAOYSA-N
• SMILES： FC1=CC(N)=NC=C1OC

Computed Properties

• Exact Mass: 142.05424101g/mol
• Monoisotopic Mass: 142.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1

Additional information on 4-Fluoro-5-methoxypyridin-2-amine

Introduction to 4-Fluoro-5-methoxypyridin-2-amine (CAS No. 1805398-31-5)

4-Fluoro-5-methoxypyridin-2-amine (CAS No. 1805398-31-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The presence of a fluorine atom and a methoxy group on the pyridine ring imparts distinct chemical and biological properties, making it an intriguing candidate for further investigation.

The molecular structure of 4-Fluoro-5-methoxypyridin-2-amine is composed of a pyridine ring with a fluorine substituent at the 4-position and a methoxy group at the 5-position. The amine functionality at the 2-position adds to its reactivity and potential for forming various derivatives. These structural elements contribute to its stability and reactivity, which are crucial factors in its potential pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. The introduction of a fluorine atom into the molecular structure can significantly alter the electronic properties of the molecule, leading to improved binding affinity and selectivity towards specific biological targets. In the case of 4-Fluoro-5-methoxypyridin-2-amine, the fluorine atom at the 4-position is particularly noteworthy for its impact on these properties.

The methoxy group at the 5-position also plays a crucial role in modulating the biological activity of 4-Fluoro-5-methoxypyridin-2-amine. Methoxy groups are known to increase lipophilicity and can influence the conformational flexibility of the molecule. This can be advantageous in optimizing drug delivery and enhancing cellular uptake. Additionally, the methoxy group can participate in hydrogen bonding interactions, which are essential for receptor binding and enzymatic activity.

In terms of synthetic accessibility, 4-Fluoro-5-methoxypyridin-2-amine can be synthesized through various routes, including multistep processes involving substitution reactions and functional group transformations. One common approach involves the reaction of 4-fluoro-5-methoxypyridine with ammonia or an amine derivative under appropriate conditions. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness, which are critical considerations in large-scale production for pharmaceutical applications.

The biological activity of 4-Fluoro-5-methoxypyridin-2-amine has been explored in several preclinical studies. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes implicated in cancer progression and other proliferative disorders. These findings suggest that 4-Fluoro-5-methoxypyridin-2-amine could serve as a lead compound for developing targeted therapies.

Beyond its direct biological activity, 4-Fluoro-5-methoxypyridin-2-amine also shows promise as a building block for more complex molecules. Its reactivity allows for the introduction of additional functional groups or modifications that can further enhance its therapeutic potential. For example, conjugation with other bioactive molecules or nanoparticles can improve drug delivery and reduce side effects, making it an attractive candidate for advanced drug delivery systems.

In conclusion, 4-Fluoro-5-methoxypyridin-2-amine (CAS No. 1805398-31-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an ideal candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.